2-Methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
Overview
Description
“2-Methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine” is a chemical compound that has been used in the synthesis of electrochromic polymers . It is a derivative of 3,4-ethylenedioxythiophene (EDOT) with symmetric dimethyl pendant groups . The polymer film displays reversible electrochromism switching between blue neutral state and transmissive sky blue oxidized state .
Synthesis Analysis
The compound can be synthesized through electrochemical polymerization in 0.1 M LiClO4/ACN electrolyte . Another method involves reacting 3,4-dimethoxythiophene with 3-chloro-1,2-propanediol via transesterification .Chemical Reactions Analysis
The compound exhibits promising electrochromic nature and displays a blue neutral state and a transmissive sky blue oxidized state . This change in optical properties can occur when the material is electrochemically oxidized (loss of electrons) or reduced (gain of electrons) .Safety and Hazards
The safety data sheet for a related compound, 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled .
properties
CAS RN |
126235-11-8 |
---|---|
Molecular Formula |
C7H8O2S |
Molecular Weight |
156.2 g/mol |
IUPAC Name |
3-methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine |
InChI |
InChI=1S/C7H8O2S/c1-5-2-8-6-3-10-4-7(6)9-5/h3-5H,2H2,1H3 |
InChI Key |
MXLYDTCSOHXFFA-UHFFFAOYSA-N |
SMILES |
CC1COC2=CSC=C2O1 |
Canonical SMILES |
CC1COC2=CSC=C2O1 |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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